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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

A deep dive into the wash fastness performance of key reactive yellow dyes reveals notable
differences, providing crucial insights for researchers and professionals in the textile and
dyeing industries. This guide presents a comparative analysis of the wash fastness properties
of three commonly used reactive yellow dyes: C.I. Reactive Yellow 145, C.I. Reactive Yellow
160, and C.I. Reactive Yellow 176, supported by experimental data and standardized testing
protocols.

Reactive dyes are a cornerstone of the textile industry, prized for their vibrant shades and
superior fastness properties, which are achieved through the formation of covalent bonds with
textile fibers. Among these, reactive yellow dyes are extensively used. However, their
performance, particularly their ability to withstand repeated washing without significant color
loss or staining, can vary. This variation is a critical consideration in the development of high-
quality, durable textiles.

Comparative Wash Fastness Performance

The wash fastness of textiles is a measure of their color's resistance to fading or running during
washing. It is evaluated on a scale of 1 to 5, with 5 representing the highest fastness. The
assessment is typically twofold: evaluating the change in color of the dyed fabric and the
degree of staining on adjacent undyed fabrics. The data presented below, collated from various
technical sources, summarizes the wash fastness ratings of the selected reactive yellow dyes
when tested on cotton fabric according to the ISO 105-C06 standard.
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) Wash Fastness Wash Fastness
Reactive Dye C.l. Name o
(Color Change) (Staining on Cotton)
Reactive Golden )
Reactive Yellow 145 4-5 4-5
Yellow RNL
Reactive Yellow 3RS Reactive Yellow 176 3-5 5
Reactive Yellow FARL Reactive Yellow 160 4-5 4

The data indicates that both C.I. Reactive Yellow 145 and C.I. Reactive Yellow 160 exhibit
excellent wash fastness with ratings of 4-5 for color change.[1] C.l. Reactive Yellow 145 also
demonstrates a high resistance to staining, with a rating of 4-5. C.l. Reactive Yellow 160 shows
good performance in terms of staining, with a rating of 4.[2] C.l. Reactive Yellow 176 displays a
broader range in its wash fastness for color change, with ratings from 3 to 5, while exhibiting
excellent resistance to staining with a rating of 5.[3][4]

Experimental Protocol: ISO 105-C06 Wash Fastness
Test

The determination of the wash fastness ratings is conducted following the standardized
methodology outlined in ISO 105-C06. This protocol is designed to simulate domestic and
commercial laundering processes.

Preparation of the Test Specimen:

A specimen of the dyed textile measuring 100 mm x 40 mm is prepared. This specimen is then
attached to a multi-fiber adjacent fabric of the same dimensions. The multi-fiber strip typically
consists of bands of different common textile fibers (e.g., cotton, wool, polyester, nylon, acrylic,
and acetate) to assess the extent of color staining on various materials.

Washing Procedure:

The composite specimen is placed in a stainless-steel container of a launder-o-meter or a
similar testing apparatus. A specified volume of a standard soap solution is added to the
container along with a set number of stainless-steel balls to provide mechanical action. The
standard solution typically contains 4 grams per liter of a reference detergent and, if required, 1
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gram per liter of sodium perborate.[5] The container is then sealed and agitated in the
apparatus at a specified temperature and for a set duration. For instance, a common test
condition is 40 minutes at 40°C.[5]

Rinsing and Drying:

Following the washing cycle, the composite specimen is removed from the container and rinsed
thoroughly with hot and then cold water. Excess water is removed by squeezing, and the
specimen is dried in air at a temperature not exceeding 60°C. The stitching holding the dyed
specimen and the multi-fiber fabric together is then carefully removed, except at one of the
shorter ends.

Assessment:

The dried specimens are then evaluated in a standardized viewing environment, typically a
light box. The change in color of the dyed specimen is assessed by comparing it to an
untreated sample of the same fabric using the Grey Scale for Color Change. The degree of
staining on each band of the multi-fiber fabric is assessed using the Grey Scale for Staining.
Both scales range from 1 (poor fastness) to 5 (excellent fastness).

Experimental Workflow Diagram

The following diagram illustrates the key stages of the ISO 105-C06 wash fastness testing
procedure.
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ISO 105-C06 Wash Fastness Test Workflow

In conclusion, the selection of a reactive yellow dye can have a significant impact on the final
product's wash fastness. While C.l. Reactive Yellow 145 and C.I. Reactive Yellow 160 offer
consistently high performance, the variable results for C.l. Reactive Yellow 176 highlight the
importance of rigorous testing and careful dye selection based on the specific requirements of
the end-use application. The standardized ISO 105-C06 test method provides a reliable
framework for evaluating and comparing the wash fastness of these and other reactive dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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